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Compound of Interest

3-Bromo-6-chloro-2-
Compound Name:
methylpyridine

cat. No.: B7766732

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-6-chloro-2-methylpyridine

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the safety protocols and handling procedures
for 3-Bromo-6-chloro-2-methylpyridine (CAS No. 132606-40-7). Designed for researchers,
scientists, and drug development professionals, this document moves beyond standard safety
data sheets to provide in-depth, field-proven insights grounded in chemical principles. Our
objective is to empower laboratory personnel with the knowledge to mitigate risks, ensure
experimental integrity, and maintain a safe working environment.

Compound Profile and Strategic Importance

3-Bromo-6-chloro-2-methylpyridine, also known as 5-Bromo-2-chloro-6-picoline, is a
halogenated pyridine derivative.[1][2] Its molecular structure, featuring reactive bromine and
chlorine atoms, makes it a highly versatile intermediate in organic synthesis.[2] It serves as a
critical building block in the production of pharmaceuticals and advanced agrochemicals.[2] The
strategic placement of its functional groups allows for selective modification, making it
invaluable in the synthesis of complex molecular targets. However, the same reactivity that
makes this compound useful also necessitates stringent safety and handling protocols.

Key Physicochemical Data:
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Property Value Source
Molecular Formula CeHsBrCIN [11[3]
Molecular Weight 206.47 g/mol [1][4]
Appearance Yellow ?iquid (?r light yellow 1]
crystalline solid

Boiling Point 220.6°C at 760 mmHg [2]
Melting Point 80-84°C / 2mm [5]
Density 1.624 g/cm3 [2]

Hazard Analysis and GHS Classification

Understanding the intrinsic hazards of 3-Bromo-6-chloro-2-methylpyridine is the foundation

of safe handling. The compound is classified under the Globally Harmonized System (GHS)

with multiple hazard statements that point to its potential to cause significant harm upon

improper exposure.

GHS Hazard Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[6]

) ) o H315: Causes skin irritation.[7]
Skin Corrosion/Irritation 2 8]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[7]

-~ o H335: May cause respiratory

Specific Target Organ Toxicity 3

irritation.[7][8]

The irritant properties of this compound are likely due to its ability to react with moisture on

skin, eyes, and mucous membranes, potentially forming hydrobromic and hydrochloric acid,

leading to chemical burns and inflammation. The respiratory irritation underscores the
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necessity of handling it in a well-ventilated area, preferably within a chemical fume hood, to
prevent inhalation of dust or vapors.[9]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is critical.

e Primary Engineering Control: All handling of 3-Bromo-6-chloro-2-methylpyridine, including
weighing, transferring, and addition to reaction vessels, must be conducted within a certified
chemical fume hood.[10] This provides a contained workspace and protects the user from
inhaling potentially harmful dust or vapors.[6]

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the chemical. The selection of appropriate PPE is not merely a checklist item but a critical
risk-assessment-based decision.

Protection Type Specification Rationale and Standards

Protects against splashes and
Tightly fitting safety goggles airborne particles. Must
with side-shields or a full-face conform to EN 166 (EU) or
shield. ANSI Z87.1 (US) standards.

[10][11]

Eye and Face Protection

Gloves must be inspected

o before use and removed
Chemical-impermeable gloves )
) ] o carefully to avoid
Skin Protection (e.g., Nitrile or Neoprene). A o
] contamination.[6] A lab coat
flame-resistant lab coat.

protects against accidental

skin contact.

A NIOSH/MSHA-approved

Respiratory Protection

respirator is required if
exposure limits are exceeded
or if working outside a fume
hood.

A full-face respirator may be
necessary if irritation

symptoms occur.[10][12]
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Standard Operating Procedure: From Receipt to
Disposal

The following workflow provides a systematic approach to safely managing 3-Bromo-6-chloro-
2-methylpyridine throughout its lifecycle in the laboratory.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b7766732?utm_src=pdf-body
https://www.benchchem.com/product/b7766732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Phase
Review SDS & Conduct
Risk Assessment

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood
Functionality

Proceed to Handling

Handling & Experimental Phase
Weigh Compound in Fume Hood
(Minimize Dust/Aerosol)

Y
Transfer to Reaction Vessel
Using Spatula/Funnel
Perform Experiment
(Maintain Containment)

Experiment Complete

Cleanup & Disposal Phase
Decontaminate Glassware
& Work Surfaces

;

Segregate Halogenated
Organic Waste

:

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3-Bromo-6-chloro-2-methylpyridine.
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Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area.[9][13] It should be kept away from strong oxidizing agents, as these can lead to vigorous,
potentially explosive reactions.[9]

Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental release or exposure.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If

Inhalation breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
[12][14]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[6][9]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) )
unconscious person. Call a poison control

center or doctor immediately.[6][12]

Spill Management

The response to a spill should be dictated by its size and location.
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1. Alert personnel in immediate area.
2. Wear appropriate PPE.
3. Cover with inert absorbent material
(e.g., sand, vermiculite).
4. Sweep up and place in a sealed
container for disposal.

- AN J

Click to download full resolution via product page
Caption: Decision Tree for Spill Response.

For any spill, avoid generating dust.[6][9] Ensure adequate ventilation and eliminate all ignition
sources.[12] Prevent the spilled material from entering drains or waterways, as its ecological
effects are not fully known.[6][9]

Waste Disposal and Environmental Considerations

Chemical waste generators are responsible for the proper classification and disposal of their
waste.
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» Waste Segregation: All waste containing 3-Bromo-6-chloro-2-methylpyridine, including
contaminated absorbents and disposable PPE, must be collected in a designated, labeled,
and sealed container for halogenated organic waste.

» Disposal: Disposal must be conducted through a licensed and approved waste disposal
company.[6] This material should not be disposed of in regular trash or poured down the
drain.[15]

o Ecological Information: While comprehensive ecological data is not available, it is prudent to
assume that the compound is harmful to aquatic life and to prevent its release into the
environment.[6][9]

Toxicological Profile

The toxicological properties of 3-Bromo-6-chloro-2-methylpyridine have not been fully
investigated.[6][9] The available data indicates acute oral toxicity and significant irritation to the
skin, eyes, and respiratory system.[7] No information is available regarding its potential for
carcinogenicity, mutagenicity, or reproductive toxicity.[6] Given the lack of comprehensive data,
it is essential to treat this compound with a high degree of caution and to minimize all potential
exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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